Cas no 822-85-5 (2-Bromocyclohexanone)

2-Bromocyclohexanone structure
2-Bromocyclohexanone structure
Product Name:2-Bromocyclohexanone
CAS No:822-85-5
MF:C6H9BrO
MW:177.039061307907
CID:39976
PubChem ID:329761338
Update Time:2024-10-27

2-Bromocyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromocyclohexanone
    • 2-bromocyclohexan-1-one
    • 2-BROMO-CYCLOHEXANONE
    • 2-Bromocyclohexanone (ACI)
    • Cyclohexanone, 2-bromo-, (±)- (ZCI)
    • (±)-2-Bromo-1-cyclohexanone
    • 2-Bromo-1-cyclohexanone
    • α-Bromocyclohexanone
    • α-Monobromocyclohexanone
    • 2-Bromocyclohexanone, >=90% (GC)
    • MFCD09033417
    • SCHEMBL918055
    • cyclohexanone, 2-bromo-
    • 2-bromo-cyclohexan-1-one
    • AM10048
    • KDXYEWRAWRZXFT-UHFFFAOYSA-N
    • SY059531
    • 822-85-5
    • 2-Bromocyclohexanone, tech grade
    • CS-0055722
    • FT-0649087
    • AS-38659
    • DTXSID30472791
    • BCP9000098
    • B6149
    • BCP22804
    • EN300-74324
    • A840293
    • J-800370
    • AKOS011021079
    • Bromocyclohexanone
    • J-640367
    • DTXCID10423605
    • MDL： MFCD09033417
    • Inchi： 1S/C6H9BrO/c7-5-3-1-2-4-6(5)8/h5H,1-4H2
    • InChI Key： KDXYEWRAWRZXFT-UHFFFAOYSA-N
    • SMILES： O=C1C(Br)CCCC1

Computed Properties

  • Exact Mass: 175.98400
  • Monoisotopic Mass: 175.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.3400
  • Boiling Point: 210.544 °C at 760 mmHg
  • Flash Point: 210.544 °C at 760 mmHg
  • Refractive Index: n20/D 1.512
  • PSA: 17.07000
  • LogP: 1.89300

2-Bromocyclohexanone Security Information

2-Bromocyclohexanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromocyclohexanone Pricemore >>

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2-Bromocyclohexanone Production Method

Production Method 1

822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Bromous acid, sodium salt (1:1) Solvents: Acetic acid ,  Water
Reference
A convenient synthesis of α-bromoketones from olefins
Kageyama, Toshifumi; et al, Chemistry Letters, 1983, (10), 1481-2

Production Method 2

670-80-4 670-80-4
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: 4-Chloro-1,1,2,2,3,3,4,4-octafluoro-1-butanesulfonyl bromide Solvents: Carbon tetrachloride
Reference
Reactions of perfluoroalkanesulfonyl bromides
Huang, Wei Yuan; et al, Bulletin de la Societe Chimique de France, 1986, (6), 881-4

Production Method 3

670-80-4 670-80-4
50450-21-0 50450-21-0
822-85-5 822-85-5
Reaction Conditions
Reference
Synthetic methods and reactions. 73. Conversion of epoxides and enamines into α-haloketones with halodimethylsulfonium halides
Olah, George A.; et al, Tetrahedron Letters, 1979, (38), 3653-6

Production Method 4

822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform
Reference
Alkylacetylenes and their addition compounds. XI. Bromination of some alkenyl esters
Slanina, Stefan J.; et al, Journal of the American Chemical Society, 1936, 58, 891-2

Production Method 5

40005-25-2 40005-25-2
822-85-5 822-85-5
Reaction Conditions
Reference
2-Substituted 1,3-indandiones
Mitsudera, Hiroyuki; et al, Takeda Kenkyushoho, 1979, 38(4), 175-81

Production Method 6

1424-22-2 1424-22-2
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Sodium bromide Catalysts: Lead tetraacetate
Reference
Lead(IV) acetate/metal halide reagents; I. Synthesis of α-haloketones
Motohashi, Shigeyasu; et al, Synthesis, 1982, (12), 1021-3

Production Method 7

2562-37-0 2562-37-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Toluene ,  Titanium tetrabromide Solvents: Dichloromethane
Reference
Scope and Mechanism of "Double-Agent" Halogenation
DeHaan, Franklin P.; et al, Journal of Organic Chemistry, 1995, 60(25), 8320-3

Production Method 8

108-93-0 108-93-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Ammonium bromide ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Methanol ,  Water ;  rt; 24 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
A new and versatile one-pot strategy to synthesize alpha-bromoketones from secondary alcohols using ammonium bromide and oxone
Rammurthy, Banothu; et al, New Journal of Chemistry, 2017, 41(10), 3710-3714

Production Method 9

108-93-0 108-93-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: N-Bromosaccharin Solvents: Carbon tetrachloride ;  2 h, reflux
2.1 Reagents: N-Bromosaccharin Catalysts: Benzoyl peroxide ;  2.25 h, 80 °C
Reference
N-Bromosaccharin
Kim, Youngsoon, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-4

Production Method 10

822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Bromine
Reference
Direct regiospecific synthesis of bromoketones from epoxides
Calo, Vincenzo; et al, Synthesis, 1978, (2), 139-40

Production Method 11

822-85-5 822-85-5
Reaction Conditions
1.1 -
2.1 Reagents: Iodobenzene diacetate ,  (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate Solvents: 1,2-Dichloroethane ;  2 min, rt
2.2 Reagents: Pyridine ;  2 - 3 min, rt
2.3 Reagents: Acetic acid ;  2 min, rt
2.4 Solvents: 1,2-Dichloroethane ;  3.5 h, 60 °C
Reference
Chemoselective Oxidation of Equatorial Alcohols with N-Ligated λ3-Iodanes
Mikhael, Myriam; et al, Organic Letters, 2019, 21(15), 5889-5893

Production Method 12

822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Acetic acid ,  Bromous acid, sodium salt (1:1) Solvents: Water ;  rt
Reference
Sodium bromite
Procter, Garry, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 13

822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide ;  2.5 h, rt
Reference
IBX works efficiently under solvent-free conditions in ball milling
Achar, Tapas Kumar; et al, RSC Advances, 2014, 4(25), 12834-12839

Production Method 14

24796-87-0 24796-87-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  24 h, 25 °C
Reference
Synthesis of amphiphilic biodegradable glycocopolymers based on poly(ε-caprolactone) by ring-opening polymerization and click chemistry
Xu, Ning; et al, Journal of Polymer Science, 2009, 47(14), 3583-3594

Production Method 15

24796-87-0 24796-87-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ,  Dichloromethyl methyl ether ;  6.5 h, rt
Reference
Studies in organosulfur chemistry
Nicholas, Elaine C., 1982, , ,

Production Method 16

24796-87-0 24796-87-0
822-85-5 822-85-5
Reaction Conditions
Reference
Synthesis by oxidation of heterosubstituted alkanes
von Angerer, S., Science of Synthesis, 2005, 26, 39-126

Production Method 17

6651-36-1 6651-36-1
108428-35-9 108428-35-9
822-85-5 822-85-5
Reaction Conditions
Reference
Reaction of perfluoroalkanesulfonyl bromide with hetero-atom substituted olefins
Huang, Weiyuan; et al, Huaxue Xuebao, 1988, 46(9), 895-9

Production Method 18

6651-36-1 6651-36-1
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: 4-Chloro-1,1,2,2,3,3,4,4-octafluoro-1-butanesulfonyl bromide
Reference
Reactions of perfluoroalkanesulfonyl bromides
Huang, Wei Yuan; et al, Bulletin de la Societe Chimique de France, 1986, (6), 881-4

Production Method 19

6651-36-1 6651-36-1
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  20 min, 0 °C
Reference
Sc(OTf)3-Catalyzed Addition of Bromomagnesium 2-Vinyloxy Ethoxide to Various Aldehydes Leading to Protected Aldol Products
Quinio, Pauline; et al, Synlett, 2016, 27(11), 1715-1719

Production Method 20

6651-36-1 6651-36-1
822-85-5 822-85-5
Reaction Conditions
Reference
Enantioselective Protonation of Silyl Enol Ethers and Ketene Disilyl Acetals with Lewis Acid-Assisted Chiral Bronsted Acids: Reaction Scope and Mechanistic Insights
Nakamura, Shingo; et al, Journal of the American Chemical Society, 2000, 122(34), 8120-8130

Production Method 21

64556-77-0 64556-77-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Phenol Catalysts: 7-Bromo-2-naphthalenol Solvents: Toluene-d8 ;  20 h, 22 °C
Reference
Protonation of silylenol ether via excited state proton transfer catalysis
Das, Anjan; et al, Chemical Communications (Cambridge, 2016, 52(7), 1350-1353

Production Method 22

66131-14-4 66131-14-4
822-85-5 822-85-5
Reaction Conditions
Reference
Hydrogen transfer reactions. 19. The catalysis of hydrogen transfer and 1,5-H shift by rhodium(III) chloride in homogeneous organic systems
Wehage, Hubert; et al, Chemische Berichte, 1992, 125(1), 209-15

Production Method 23

2425-33-4 2425-33-4
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Iodobenzene diacetate ,  (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate Solvents: 1,2-Dichloroethane ;  2 min, rt
1.2 Reagents: Pyridine ;  2 - 3 min, rt
1.3 Reagents: Acetic acid ;  2 min, rt
1.4 Solvents: 1,2-Dichloroethane ;  3.5 h, 60 °C
Reference
Chemoselective Oxidation of Equatorial Alcohols with N-Ligated λ3-Iodanes
Mikhael, Myriam; et al, Organic Letters, 2019, 21(15), 5889-5893

Production Method 24

1424-22-2 1424-22-2
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride
Reference
Synthesis of α-bromo ketones
Bedoukian, Paul Z., Journal of the American Chemical Society, 1945, 67, 1430-1

Production Method 25

53023-25-9 53023-25-9
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Trifluoroacetic acid ,  Pyridine ,  Dicyclohexylcarbodiimide
Reference
Oxidation of alcohols to carbonyl compounds via alkoxysulfonium ylides: the Moffat, Swern, and related oxidations
Tidwell, Thomas T., Organic Reactions (Hoboken, 1990, 39,

Production Method 26

108-93-0 108-93-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Triethylamine ;  -70 °C → rt
2.1 Reagents: Trifluoromethanesulfonic anhydride ,  Magnesium bromide Solvents: Diethyl ether ;  0 °C
Reference
Trifluoromethanesulfonic anhydride
Martinez, Antonio Garcia; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-17

Production Method 27

1125-99-1 1125-99-1
75-62-7 75-62-7
822-85-5 822-85-5
Reaction Conditions
Reference
The intermediacy of trichloromethyl anions in the reaction of enamines with bromotrichloromethane
Loefaas, Stefan; et al, Journal of the Chemical Society, 1987, (3), 216-17

Production Method 28

1122-84-5 1122-84-5
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Sodium bromide Catalysts: Lead tetraacetate
Reference
Lead(IV) acetate/metal halide reagents; I. Synthesis of α-haloketones
Motohashi, Shigeyasu; et al, Synthesis, 1982, (12), 1021-3

Production Method 29

113606-67-0 113606-67-0
822-85-5 822-85-5
Reaction Conditions
1.1 Reagents: Oxalic acid Solvents: Tetrahydrofuran ,  Water
Reference
A new ring synthesis for 3- and polysubstituted furans: directing effects of a 3-(arenesulfonyl) group in metalation and Friedel-Crafts processes
McCombie, S. W.; et al, Tetrahedron Letters, 1987, 28(36), 4123-6

2-Bromocyclohexanone Raw materials

2-Bromocyclohexanone Preparation Products

2-Bromocyclohexanone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:822-85-5)2-溴环己酮
Order Number:LE20863303
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
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TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
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(CAS:822-85-5)2-BROMO-CYCLOHEXANONE
Order Number:JOX-160
Stock Status:in Stock
Quantity:25KG
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
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Email:yhj@joxbio.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:822-85-5)2-BROMO-CYCLOHEXANONE
Order Number:sfd21884
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:822-85-5)2-溴环己酮
LE20863303
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
TAIXING JOXIN BIO-TEC CO.,LTD.
(CAS:822-85-5)2-BROMO-CYCLOHEXANONE
JOX-160
Purity:99%
Quantity:25KG
Price ($):Inquiry
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